Cas no 77177-24-3 ((1-Heptyl-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-Heptyl-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 77177-24-3
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 2801718
• PubChem ID: 12654355
• Update Time: 2025-04-21

(1-Heptyl-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Heptyl-1H-1,2,3-triazol-4-yl)methanol
• 77177-24-3
• DTXSID50505833
• AKOS011689315

• Inchi： 1S/C10H19N3O/c1-2-3-4-5-6-7-13-8-10(9-14)11-12-13/h8,14H,2-7,9H2,1H3
• InChI Key： PRZSQBMDQIOHLF-UHFFFAOYSA-N
• SMILES： OCC1=CN(CCCCCCC)N=N1

Computed Properties

• Exact Mass: 197.152812238Da
• Monoisotopic Mass: 197.152812238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.9Ų